Cas no 88511-13-1 (3-amino-1-thietane-1,1-dione)

3-Amino-1-thietane-1,1-dione is a sulfur-containing heterocyclic compound characterized by its thietane ring structure and functional amino and sulfonyl groups. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both nucleophilic (amino) and electrophilic (sulfonyl) moieties enables diverse reactivity, facilitating applications in cyclization, substitution, and condensation reactions. Its rigid thietane scaffold may also contribute to enhanced stability in certain chemical environments. Researchers value this compound for its utility in constructing complex molecular architectures, particularly in medicinal chemistry where sulfur-containing motifs are prevalent.
3-amino-1-thietane-1,1-dione structure
3-amino-1-thietane-1,1-dione structure
Product Name:3-amino-1-thietane-1,1-dione
CAS No:88511-13-1
MF:C3H7NO2S
MW:121.158179521561
MDL:MFCD18445741
CID:2950040
PubChem ID:55297114
Update Time:2025-06-07

3-amino-1-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Aminothietane 1,1-dioxide
    • 3-Thietanamine, 1,1-dioxide
    • 3-amino-1-thietane-1,1-dione
    • (1,1-Dioxido-3-thietanyl)amine
    • 1,1-dioxothietan-3-amine
    • 3-amino-1??-thietane-1,1-dione
    • 3-amino-1lambda-thietane-1,1-dione
    • 3-amino-1lambda6-thietane-1,1-dione
    • 1,1-Dioxo-llambda*6*-thietan-3-ylamine
    • AK171700
    • 1,1-Dioxo-1 lambda*6*-thietan-3-ylamine
    • 1,1-Dioxothietan-3-ylamine
    • 3-Amino-1λ6-thietane-1,1-dione
    • 3-Aminothietane-1,1-dioxide
    • P12401
    • QYOJSNPPGRBNJR-UHFFFAOYSA-N
    • 88511-13-1
    • SY259709
    • AB85830
    • EN300-150667
    • SCHEMBL1357392
    • MFCD18445741
    • CS-W000573
    • AKOS006372470
    • BS-12769
    • 3-aminothietane1,1-dioxide
    • F8880-5831
    • MDL: MFCD18445741
    • Inchi: 1S/C3H7NO2S/c4-3-1-7(5,6)2-3/h3H,1-2,4H2
    • InChI Key: QYOJSNPPGRBNJR-UHFFFAOYSA-N
    • SMILES: O=S1(CC(N)C1)=O

Computed Properties

  • Exact Mass: 121.02
  • Monoisotopic Mass: 121.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5
  • XLogP3: -1.5

3-amino-1-thietane-1,1-dione Pricemore >>

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